Cas no 1450638-18-2 (4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane
• CAS No: 1450638-18-2
• MF: C₉H₁₄BF₅O₂
• MW: 260.00928068161
• CID: 4600541
• PubChem ID: 102527292
• Update Time: 2025-06-12

4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane

• Inchi： 1S/C9H14BF5O2/c1-6(2)7(3,4)17-10(16-6)5-8(11,12)9(13,14)15/h5H2,1-4H3
• InChI Key： PJVNADMFANHGPR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CC(F)(F)C(F)(F)F

Additional information on 4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane (CAS No. 1450638-18-2)

4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane, identified by its CAS number 1450638-18-2, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of dioxaborolanes, which are known for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic molecules. The unique structural features of this compound, particularly its tetramethyl and pentafluoropropyl substituents, contribute to its distinctive reactivity and make it a valuable tool in modern chemical synthesis.

The tetramethyl group at the 4-position of the dioxaborolane ring enhances the stability of the boron center while also influencing the electronic properties of the molecule. This stability is crucial for its role in various catalytic processes. On the other hand, the pentafluoropropyl group introduces a strong electron-withdrawing effect due to the presence of multiple fluorine atoms. This substitution pattern not only affects the reactivity but also imparts unique solubility and metabolic properties, making it particularly useful in pharmaceutical applications.

In recent years, organoboron compounds have been extensively studied for their potential in drug discovery and development. The ability of dioxaborolanes to participate in Suzuki-Miyaura cross-coupling reactions has made them indispensable in constructing biaryl structures, which are common motifs in many biologically active compounds. The specific electronic environment provided by the 4,4,5,5-tetramethyl-2-(2,2,3,3,3-pentafluoropropyl)-1,3,2-dioxaborolane structure allows for precise control over reaction outcomes, enabling chemists to tailor molecular properties for specific biological targets.

One of the most compelling aspects of this compound is its application in the synthesis of heterocyclic compounds, which are prevalent in pharmaceuticals due to their diverse biological activities. The boron atom in dioxaborolanes can be selectively functionalized through metal-catalyzed reactions, allowing for the introduction of various substituents at desired positions. This flexibility is particularly valuable when designing molecules with complex architectures. For instance, recent studies have demonstrated its utility in constructing fused heterocycles, which are known to exhibit potent pharmacological effects.

The influence of the pentafluoropropyl group on the electronic properties of the molecule has also been explored in detail. Fluorine atoms are well-known for their ability to modulate lipophilicity and metabolic stability of drug candidates. By incorporating a pentafluoropropyl moiety into a dioxaborolane framework, researchers can fine-tune these properties to improve drug-like characteristics. This approach has been particularly effective in developing kinase inhibitors, where both lipophilicity and metabolic stability are critical factors.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound behaves in different reaction environments. Molecular modeling studies have revealed that the tetramethyl group helps stabilize reactive intermediates formed during cross-coupling reactions. Meanwhile, the electron-withdrawing effect of the pentafluoropropyl substituent ensures efficient transfer of electrons during these processes. These insights have enabled chemists to optimize reaction conditions for higher yields and selectivity.

The pharmaceutical industry has also leveraged this compound in developing novel therapeutic agents. For example, researchers have utilized it as a key intermediate in synthesizing antiviral and anticancer drugs. The ability to introduce diverse functional groups into a biaryl core through cross-coupling reactions facilitated by this dioxaborolane has streamlined drug discovery pipelines. Additionally, its role in generating complex molecular architectures has led to several patents being filed for new drug candidates targeting various diseases.

In conclusion,4,4,5,5-tetramethyl-2-(2-methylpropyl)-1H-imidazolium 1-bromide (CAS No. 1450638-18-2) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for constructing biologically active molecules with tailored properties. As research continues to uncover new applications for this compound, tetramethyl-substituted dioxaborolanes are poised to play an even greater role in drug development and material science.